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Compound of Interest

Compound Name: Ditridecylamine

Cat. No.: B1630484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ditridecylamine, commercially available as a mixture of isomers, is a high-molecular-weight

secondary amine with significant applications in industrial and chemical processes.[1] While not

a direct participant in drug development as an active pharmaceutical ingredient (API), its utility

as a solvent extractant presents potential applications in the downstream processing and

purification of bioactive molecules and intermediates relevant to the pharmaceutical industry.[2]

[3] This guide provides a comprehensive overview of the chemical and physical properties of

ditridecylamine, detailed representative experimental protocols for its synthesis, purification,

and analysis, and a discussion of its primary applications.

Chemical and Physical Properties
Ditridecylamine is a lipophilic, long-chain dialkylamine that is immiscible in water.[4] The

commercial product is typically a mixture of branched and linear isomers, which affects its

physical properties such as melting and boiling points.[5][6]

Table 1: Physicochemical Properties of Ditridecylamine (Mixture of Isomers)
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Property Value Source

CAS Number

101012-97-9 (mixture of

isomers), 5910-75-8 (N-

tridecyltridecan-1-amine)

[7][8]

Molecular Formula C₂₆H₅₅N [5]

Molecular Weight 381.72 g/mol [5]

Appearance
Colorless to yellow liquid or

white to yellow solid
[9]

Density 0.836 g/cm³ (at 20 °C) [5][9]

Melting Point -45 °C [9]

Boiling Point 220 - 240 °C (at 10 mbar) [9]

Flash Point 138 °C [9]

IUPAC Name N-tridecyltridecan-1-amine [7]

Synonyms

Tridecanamine, N-tridecyl-,

branched and linear; Di-n-

tridecylamine;

Bis(tridecyl)amine

[5][7][8]

Experimental Protocols
The following sections provide detailed, representative methodologies for the synthesis,

purification, and analysis of ditridecylamine. These protocols are based on general principles

for long-chain amines and may require optimization for specific laboratory conditions and

starting materials.

Synthesis via Reductive Amination
Reductive amination is a common and effective method for synthesizing secondary amines.[10]

[11] This process involves the reaction of a primary amine with an aldehyde or ketone to form

an imine, which is then reduced to the corresponding amine. To synthesize ditridecylamine,

tridecylamine would be reacted with tridecanal.
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Protocol: Synthesis of Ditridecylamine

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve tridecylamine (1 equivalent) and tridecanal (1.1 equivalents) in a

suitable solvent such as methanol or ethanol.

Imine Formation: Add a catalytic amount of a weak acid (e.g., acetic acid) to the mixture to

facilitate the formation of the imine intermediate. Stir the reaction mixture at room

temperature for 2-4 hours.

Reduction: Cool the mixture in an ice bath. Cautiously add a reducing agent such as sodium

borohydride (NaBH₄) (1.5 equivalents) portion-wise to control the exothermic reaction.

Reaction Completion: After the addition of the reducing agent, allow the reaction to warm to

room temperature and stir overnight.

Workup: Quench the reaction by the slow addition of water. Remove the organic solvent

under reduced pressure. Extract the aqueous residue with a nonpolar organic solvent (e.g.,

diethyl ether or ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure to yield the crude ditridecylamine.

Further purification can be achieved as described in the following section.

Caption: Workflow for the synthesis of Ditridecylamine.

Purification of High-Molecular-Weight Amines
High-molecular-weight amines can be challenging to purify due to their high boiling points and

potential for strong interactions with stationary phases in chromatography.[12] A method

involving the precipitation of the amine as a trichloroacetate salt offers an effective purification

strategy.[13]

Protocol: Purification of Ditridecylamine

Salt Formation: Dissolve the crude ditridecylamine in a suitable organic solvent such as

ethyl acetate. Add trichloroacetic acid (TCA) (3 equivalents) at room temperature to
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precipitate the ditridecylamine-TCA salt.

Isolation of Salt: Filter the white precipitate and wash with cold ethyl acetate to remove non-

basic impurities.

Liberation of Free Amine: Suspend the purified salt in acetonitrile. Add a volatile base, such

as triethylamine (1.5 equivalents), to catalyze the decarboxylation of the TCA.

Final Isolation: Evaporate the solvent and byproducts (chloroform and CO₂) under reduced

pressure at a slightly elevated temperature (e.g., 60 °C) to yield the purified, free

ditridecylamine.[13]

Analytical Characterization
Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of

amines. Due to their basicity and polarity, derivatization is often employed to improve

chromatographic performance.[14][15]

Protocol: GC-MS Analysis of Ditridecylamine

Derivatization: In a vial, dissolve a small amount of the ditridecylamine sample in a suitable

solvent (e.g., tetrahydrofuran). Add a derivatizing agent, such as trifluoroacetic anhydride

(TFAA), and heat gently (e.g., 60 °C for 30 minutes) to form the trifluoroacetylated derivative.

[14]

GC-MS Parameters:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or DB-17ms).[14]

Injector: Split/splitless injector at a temperature of 290-300 °C.

Oven Program: Start at a suitable initial temperature (e.g., 150 °C), hold for 1 minute, then

ramp at a rate of 10-20 °C/min to a final temperature of 300-320 °C and hold for several

minutes.

Carrier Gas: Helium at a constant flow rate.
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Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of

m/z 50-500.

Data Analysis: The resulting chromatogram will show peaks corresponding to the different

isomers present in the mixture. The mass spectrum of each peak can be used for structural

elucidation and confirmation. The NIST Mass Spectrometry Data Center provides reference

spectra for N-tridecyl-1-tridecanamine that can be used for comparison.[7]

Applications in Research and Industry
The primary application of ditridecylamine is as a solvent extractant, particularly in

hydrometallurgy for the separation of metal ions.[1] Its long alkyl chains impart high solubility in

organic solvents, making it effective in liquid-liquid extraction processes.[1]

Potential Application in Bioprocessing
While direct applications in drug formulation are not documented, the principles of its use in

solvent extraction are relevant to the pharmaceutical and biotechnology sectors. For instance,

it could be employed in the reactive extraction of valuable organic acids (e.g., carboxylic acids)

from fermentation broths.[1] This process involves the formation of an ion pair between the

protonated amine and the dissociated acid, facilitating the transfer of the acid from the aqueous

phase to the organic phase.[1]

Caption: Solvent extraction workflow using Ditridecylamine.

Conclusion
Ditridecylamine (mixture of isomers) is a versatile chemical with well-defined physical

properties and established, albeit industrially focused, applications. For researchers in the

pharmaceutical and life sciences, its primary relevance lies in its potential as a specialized

solvent for the extraction and purification of non-polar to moderately polar molecules from

complex aqueous mixtures. The experimental protocols and data presented in this guide

provide a foundational resource for scientists considering the use of this compound in their

research and development activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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